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Bis N-Benzyloxycarbonyl-6-O-benzyl-valacyclovir Bis N-Benzyloxycarbonyl-6-O-benzyl-valacyclovir
Brand Name: Vulcanchem
CAS No.: 1356350-92-9
VCID: VC0120354
InChI: InChI=1S/C57H64N12O12/c1-38(2)44(62-56(72)80-31-42-21-13-7-14-22-42)52(70)76-27-25-74-36-68-34-60-46-48(68)64-54(66-50(46)78-29-40-17-9-5-10-18-40)58-33-59-55-65-49-47(51(67-55)79-30-41-19-11-6-12-20-41)61-35-69(49)37-75-26-28-77-53(71)45(39(3)4)63-57(73)81-32-43-23-15-8-16-24-43/h5-24,34-35,38-39,44-45H,25-33,36-37H2,1-4H3,(H,62,72)(H,63,73)(H,58,64,66)(H,59,65,67)/t44-,45-/m0/s1
SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(N=C2OCC3=CC=CC=C3)NCNC4=NC5=C(C(=N4)OCC6=CC=CC=C6)N=CN5COCCOC(=O)C(C(C)C)NC(=O)OCC7=CC=CC=C7)NC(=O)OCC8=CC=CC=C8
Molecular Formula: C57H64N12O12
Molecular Weight: 1109.211

Bis N-Benzyloxycarbonyl-6-O-benzyl-valacyclovir

CAS No.: 1356350-92-9

Reference Standards

VCID: VC0120354

Molecular Formula: C57H64N12O12

Molecular Weight: 1109.211

Bis N-Benzyloxycarbonyl-6-O-benzyl-valacyclovir - 1356350-92-9

CAS No. 1356350-92-9
Product Name Bis N-Benzyloxycarbonyl-6-O-benzyl-valacyclovir
Molecular Formula C57H64N12O12
Molecular Weight 1109.211
IUPAC Name 2-[[2-[[[9-[2-[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]oxyethoxymethyl]-6-phenylmethoxypurin-2-yl]amino]methylamino]-6-phenylmethoxypurin-9-yl]methoxy]ethyl (2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate
Standard InChI InChI=1S/C57H64N12O12/c1-38(2)44(62-56(72)80-31-42-21-13-7-14-22-42)52(70)76-27-25-74-36-68-34-60-46-48(68)64-54(66-50(46)78-29-40-17-9-5-10-18-40)58-33-59-55-65-49-47(51(67-55)79-30-41-19-11-6-12-20-41)61-35-69(49)37-75-26-28-77-53(71)45(39(3)4)63-57(73)81-32-43-23-15-8-16-24-43/h5-24,34-35,38-39,44-45H,25-33,36-37H2,1-4H3,(H,62,72)(H,63,73)(H,58,64,66)(H,59,65,67)/t44-,45-/m0/s1
Standard InChIKey VCAKPLIOVJIGHH-GSVOJQHPSA-N
SMILES CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(N=C2OCC3=CC=CC=C3)NCNC4=NC5=C(C(=N4)OCC6=CC=CC=C6)N=CN5COCCOC(=O)C(C(C)C)NC(=O)OCC7=CC=CC=C7)NC(=O)OCC8=CC=CC=C8
Synonyms Bis(N-benzyloxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-O-benzyl-9H-purin-9yl)methoxy]ethyl Ester)
PubChem Compound 71314033
Last Modified Nov 11 2021
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